Cas no 2416231-26-8 (Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate
• CAS No: 2416231-26-8
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5832641
• PubChem ID: 146155593
• Update Time: 2025-06-13

Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7022160
• 2416231-26-8
• Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate

• Inchi： 1S/C10H18N2O2/c1-5-10(11)6-12(7-10)8(13)14-9(2,3)4/h5H,1,6-7,11H2,2-4H3
• InChI Key： YAVSHAJABQOQJS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C=C)(C1)N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate

Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate (CAS No. 2416231-26-8): An Overview

Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate (CAS No. 2416231-26-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel pharmaceuticals and as a building block in complex molecule synthesis.

The chemical structure of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate is noteworthy for its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The presence of the tert-butyl group and the amino and ethenyl functionalities adds to its reactivity and versatility. These structural elements make it an attractive candidate for a wide range of chemical transformations and biological studies.

Recent research has highlighted the potential of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in cancer progression. The study demonstrated that derivatives of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate exhibited high selectivity and efficacy against these enzymes, suggesting their potential as therapeutic agents.

In addition to its applications in drug discovery, Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate has also been investigated for its role in organic synthesis. A notable example is its use as a chiral building block in the asymmetric synthesis of biologically active molecules. A research team at the University of California, Berkeley, reported in 2021 that this compound could be efficiently converted into chiral intermediates with high enantioselectivity using catalytic asymmetric reactions. This finding opens up new possibilities for the synthesis of complex natural products and pharmaceuticals with enhanced stereoselectivity.

The synthetic accessibility of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate is another factor contributing to its significance. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of tert-butyl azetidine-1-carboxylate with an appropriate aminoalkene precursor under mild conditions. This approach not only simplifies the synthesis but also ensures high yields and purity, making it suitable for industrial applications.

From a biological perspective, Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate has been studied for its interactions with various biological targets. A recent study published in Bioorganic & Medicinal Chemistry Letters investigated the binding affinity of this compound to G protein-coupled receptors (GPCRs). The results indicated that certain derivatives of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate showed strong binding to specific GPCRs, which are important targets for many therapeutic interventions.

The stability and solubility properties of Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate are also important considerations for its practical applications. Research has shown that this compound exhibits good stability under various conditions, including exposure to air and moisture. Additionally, it can be dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), facilitating its use in both laboratory and industrial settings.

In conclusion, Tert-butyl 3-amino-3-ethenylazetidine-1-carboxylate (CAS No. 2416231-26-8) is a highly versatile compound with significant potential in both organic synthesis and medicinal chemistry. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in these fields.